Cas no 6066-82-6 (1-hydroxypyrrolidine-2,5-dione)

• Product name: 1-hydroxypyrrolidine-2,5-dione
• CAS No: 6066-82-6
• MF: C₄H₅NO₃
• MW: 115.0874
• MDL: MFCD00005516
• CID: 46380
• PubChem ID: 80170

1-hydroxypyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxypyrrolidine-2,5-dione
• 1-Hydroxy-2,5-pyrrolidinedione
• N-Hydroxysuccinimide (HOSu)
• HOSu~1-Hydroxy-2,5-pyrrolidinedione
• N-Hydroxysuccinimide,(1-Hydroxy-2,5-pyrrolidine- dione)
• HOSu
• N-Hydroxysuccinimide
• NHS
• HONSU
• N-HYDROXY-2,5-PYRROLIDINEDIONE
• N-HYDROXYSUCCINIMDE
• N-HYDROXYSUCCINIMIDE POLYMER-BOUND
• 1-hydroxy-5-pyrrolidinedione
• 1-Hydroxysuccinimide
• 5-Pyrrolidinedione,1-hydroxy-2
• N-Hydroxysuccinimide [Coupling Reagent for Peptide]
• HOSU (N-Hydroxysuccinimide)
• N-Hydroxy succinimide
• 2,5-Pyrrolidinedione, 1-hydroxy-
• Succinimide, N-hydroxy-
• N-hydroxysuccinimid
• N-hydroxy-succinimide
• MJE3791M4T
• NQTADLQHYWFPDB-UHFFFAOYSA-N
• 1-hydroxypyrrolidin-2,5-dion
• 1-hydroxy-pyrrolidine-2,5-dione
• N-h
• N-Hydroxysuccinimide,99%
• 1-hydroxypyrrolidine-2,5-dione

• MDL： MFCD00005516
• Inchi： 1S/C4H5NO3/c6-3-1-2-4(7)5(3)8/h8H,1-2H2
• InChI Key： NQTADLQHYWFPDB-UHFFFAOYSA-N
• SMILES： O([H])N1C(C([H])([H])C([H])([H])C1=O)=O
• BRN： 113913

Computed Properties

• Exact Mass: 115.026943g/mol
• Surface Charge: 0
• XLogP3: -1.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 115.026943g/mol
• Monoisotopic Mass: 115.026943g/mol
• Topological Polar Surface Area: 57.6Ų
• Heavy Atom Count: 8
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.4769 (rough estimate)
• Melting Point: 95-98 °C (lit.)
• Boiling Point: 262.4°C at 760 mmHg
• Flash Point: 112.5℃
• Refractive Index: 1.4080 (estimate)
• PH: 5-7 (50g/l, H2O, 20℃)
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, acid chlorides, acid anhydrides, strong bases. Protect from moisture.
• PSA: 57.61000
• LogP: -0.53750
• Sensitiveness: Hygroscopic
• Solubility: dissolve in water

1-hydroxypyrrolidine-2,5-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P280;P302+P352;P305+P351+P338;P261
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25-S26
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• TSCA：Yes
• Safety Term：S24/25

1-hydroxypyrrolidine-2,5-dione Customs Data

• HS CODE：2925190090
• Customs Data：

  China Customs Code:

  2925190090

  Overview:

  2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones
• Other Chemical additives Process Aids